![molecular formula C7H4BrNO B1268615 3-Bromofuro[3,2-c]pyridine CAS No. 92404-70-1](/img/structure/B1268615.png)
3-Bromofuro[3,2-c]pyridine
Overview
Description
3-Bromofuro[3,2-c]pyridine is a heterocyclic aromatic compound containing a five-membered ring of atoms with a nitrogen atom as the heteroatom. It is a colorless solid that is insoluble in water, but soluble in alcohols, ethers, and other organic solvents. It is a useful building block for the synthesis of a variety of organic compounds. It is also useful in the preparation of pharmaceuticals, agrochemicals, and other materials.
Scientific Research Applications
Synthesis and Evaluation of Novel Compounds
- Synthesis of Pyrido[2',3':4,5]furo[3,2-d]pyrimidin-4-amines : Utilizing derivatives of 3-bromopyridine, researchers developed novel compounds with potential inhibitory activity against Ser/Thr kinases, particularly effective against CLK1 kinase (Deau et al., 2013).
Chemical Process Development
- Bromination of Pyridine : Research on the bromination of pyridine in sulfuric acid has led to the production of 3-bromopyridine, a related compound, which can be used as a building block in organic synthesis (Hertog, Does & Landheer, 2010).
- Copper-Mediated Synthesis of 3-Bromo-imidazo[1,2-a]pyridines : A method for synthesizing 3-bromo-imidazo[1,2-a]pyridines from pyridines and enamides via copper-mediated aerobic oxidative coupling has been developed, highlighting the versatility of brominated pyridine compounds (Zhou et al., 2016).
Molecular and Chemical Analysis
- Density Functional Theory (DFT) Studies : DFT studies were applied to analyze the properties of bromo-substituted pyridines, such as 5-Bromo-2-(trifluoromethyl)pyridine, providing insights into molecular behavior and potential applications (Vural & Kara, 2017).
- X-Ray Diffraction and Antitumor Activity : The crystal structure and antitumor activity of 5-Bromo-2-chloro-N-(1-phenylethyl)pyridine-3-sulfonamide were analyzed, showing the significance of bromo-substituted pyridines in drug discovery (Zhou et al., 2015).
Novel Synthesis Methods
- Thermal Synthesis of 3-Bromothieno[3,2-c]pyridine : A new method for synthesizing 3-bromothieno[3,2-c]pyridine was developed, demonstrating an efficient and safer approach to creating this compound (Boros & Kaldor, 2015).
- Synthesis of Heterocyclic Compounds : 3-Bromoacetylcoumarin was used to synthesize various heterocyclic compounds, showcasing the utility of bromo-substituted compounds in creating diverse chemical structures (Mohareb & MegallyAbdo, 2015).
Fluorescence Behavior Analysis
- Study of Fluorescence Behavior : The effect of donor-acceptor substituent on the fluorescence behavior of Thieno[3, 2-c]pyridine derivatives was investigated, highlighting the potential of bromo-substituted pyridines in optical applications (Toche & Chavan, 2013).
Safety and Hazards
3-Bromofuro[3,2-c]pyridine is considered hazardous. It can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Safety measures include avoiding breathing dust/fume/gas/mist/vapors/spray, using only outdoors or in a well-ventilated area, and wearing protective gloves/clothing/eye protection/face protection .
properties
IUPAC Name |
3-bromofuro[3,2-c]pyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4BrNO/c8-6-4-10-7-1-2-9-3-5(6)7/h1-4H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NGAUYIAIKJKRLN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=CC2=C1OC=C2Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4BrNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00348914 | |
Record name | furo[3,2-c]pyridine, 3-bromo- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00348914 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
198.02 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
92404-70-1 | |
Record name | furo[3,2-c]pyridine, 3-bromo- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00348914 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3-bromofuro[3,2-c]pyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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